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For Researchers, Scientists, and Drug Development Professionals

Introduction
Octylpyrazine, a member of the pyrazine derivative family, is utilized as a flavoring agent in

the food industry. As with any compound intended for human consumption or as a potential

component in pharmaceutical formulations, a thorough understanding of its toxicological profile

is essential for risk assessment and ensuring consumer safety. This technical guide provides a

comprehensive overview of the available toxicological data for octylpyrazine, with a focus on

quantitative data, experimental methodologies, and relevant biological pathways. The

information presented is intended to support researchers, scientists, and drug development

professionals in their evaluation of this compound.

Toxicological Data Summary
The toxicological data for octylpyrazine is primarily derived from studies conducted for the

safety assessment of flavoring ingredients. The following tables summarize the key quantitative

findings from acute, subchronic, and genotoxicity studies.

Acute Oral Toxicity
The acute oral toxicity of octylpyrazine has been evaluated in rats to determine the median

lethal dose (LD50), which is the single dose of a substance that is expected to cause death in

50% of an animal population.

Table 1: Acute Oral Toxicity of Octylpyrazine
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Species Sex LD50 (mg/kg bw) Reference

Rat Male 500 [1][2]

Rat Female 500 [1][2]

Subchronic Oral Toxicity
Subchronic toxicity studies provide information on the potential adverse effects of a substance

following repeated exposure over a limited period. For octylpyrazine, a 90-day study in rats

was conducted to determine the No-Observed-Adverse-Effect Level (NOAEL), which is the

highest dose at which there are no statistically or biologically significant increases in the

frequency or severity of adverse effects.

Table 2: Subchronic Oral Toxicity of Octylpyrazine (90-Day Study)

Species Sex
NOAEL (mg/kg
bw/day)

Key Findings
at Higher
Doses

Reference

Rat Male & Female 1.1

Increased liver

weight, changes

in clinical

chemistry

parameters

[1][2]

Genotoxicity
Genotoxicity assays are performed to assess the potential of a substance to damage genetic

material (DNA). A standard battery of tests is typically employed to evaluate different endpoints,

including gene mutations, chromosomal aberrations, and DNA damage.

Table 3: Genotoxicity of Octylpyrazine
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Assay Type
Test
System

Concentrati
on/Dose
Range

Metabolic
Activation

Result Reference

Ames Test

(Bacterial

Reverse

Mutation)

Salmonella

typhimurium
Not Specified

With and

without S9

Non-

mutagenic
[1][2]

In vitro

Chromosome

Aberration

Test

Chinese

Hamster

Ovary (CHO)

cells

Not Specified
With and

without S9
Negative [1][2]

In vivo

Micronucleus

Assay

Mouse bone

marrow
Not Specified N/A Negative [1][2]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of toxicological studies.

The following sections outline the experimental designs for the key studies on octylpyrazine.

Acute Oral Toxicity Study (LD50)
The acute oral toxicity study was conducted in accordance with OECD Guideline 401.

Test Animals: Young adult albino rats.

Administration: Octylpyrazine was administered by gavage as a single dose.

Observation Period: Animals were observed for 14 days for signs of toxicity and mortality.

Data Collection: Body weights were recorded at the beginning and end of the study. A gross

necropsy was performed on all animals.

90-Day Subchronic Oral Toxicity Study
This study followed OECD Guideline 408.
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Test Animals: Wistar rats.

Dose Groups: A control group and at least three dose levels of octylpyrazine were used.

Administration: The test substance was administered daily by gavage for 90 days.

Parameters Monitored:

Clinical observations

Body weight and food consumption

Ophthalmology

Hematology

Clinical biochemistry

Urinalysis

Organ weights

Gross and microscopic pathology

Genotoxicity Assays
The genotoxicity of octylpyrazine was evaluated using a standard battery of tests as

recommended by regulatory agencies.

Ames Test: This bacterial reverse mutation assay was performed using various strains of

Salmonella typhimurium with and without metabolic activation (S9 mix) to detect gene

mutations.

In Vitro Chromosome Aberration Test: Chinese Hamster Ovary (CHO) cells were exposed to

octylpyrazine with and without S9 mix. The cells were then examined for chromosomal

abnormalities.

In Vivo Micronucleus Assay: Mice were administered octylpyrazine, and their bone marrow

was subsequently analyzed for the presence of micronuclei, which are indicative of
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chromosomal damage or loss.

Signaling Pathways and Experimental Workflows
To visually represent the logical flow of the toxicological evaluation process for a flavoring

ingredient like octylpyrazine, the following diagrams are provided.

Initial Assessment Toxicological Testing Risk Assessment

Chemical Identification Literature Review Acute Toxicity Subchronic Toxicity Genotoxicity NOAEL Determination Exposure Assessment Risk Characterization

Click to download full resolution via product page

General workflow for toxicological evaluation.

The metabolic fate of pyrazine derivatives, including octylpyrazine, generally involves

oxidative metabolism of the alkyl side chains. The following diagram illustrates a probable

metabolic pathway.
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Probable metabolic pathway of octylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Toxicological Profile of Octylpyrazine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15374290#toxicological-data-for-octylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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